7-Fluoro-1,6-naphthyridin-2(1H)-one

• IUPAC Name: 7-fluoro-1H-1,6-naphthyridin-2-one
• InChI: InChI=1S/C8H5FN2O/c9-7-3-6-5(4-10-7)1-2-8(12)11-6/h1-4H,(H,11,12)
• InChI Key: ZSYRQKUEJKOHRY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)NC2=CC(=NC=C21)F
• Molecular Formula: C8H5FN2O
• DSSTOX Substance ID: DTXSID90610536
• Molecular Weight: 164.14 g/mol
• CAS RN: 846037-03-4

Description

7-Fluoro-1,6-naphthyridin-2(1H)-one, also known as FNA, is a heterocyclic compound that has been widely studied for its potential applications in the fields of medicinal chemistry and drug design. This compound has a unique chemical structure that makes it an attractive target for drug development, and its various properties have been extensively investigated in recent years.

Scientific Research Applications

Synthesis and Structure-Activity Relationships

7-Fluoro-1,6-naphthyridin-2(1H)-one and its derivatives have been extensively studied for their synthesis methods and structure-activity relationships. For instance, derivatives of this compound have shown promise as selective inhibitors of protein tyrosine kinases, with a focus on c-Src inhibition (Thompson et al., 2000). The process of synthesizing these compounds involves condensing specific aldehydes with acetonitriles and further functional modifications. These compounds are evaluated for their ability to prevent phosphorylation of model substrates by enzymes like c-Src, FGF-1 receptor, and PDGF-β receptor.

Biomedical Applications

1,6-Naphthyridin-2(1H)-ones, a broader family to which 7-Fluoro-1,6-naphthyridin-2(1H)-one belongs, are significant due to their diverse biomedical applications. More than 17,000 compounds within this subfamily have been identified, with various structures capable of binding to several receptors in the body (Oliveras et al., 2021). These compounds have been synthesized using both preformed pyridine or pyridone rings and have been associated with numerous biomedical applications.

Antiproliferative Activity and Crystal Structure

Certain derivatives of 7-Fluoro-1,6-naphthyridin-2(1H)-one have shown antiproliferative activity, particularly against breast cancer cell lines. The crystal structure of these compounds has been analyzed to understand their potential pharmaceutical applications, with a focus on their role as functionalized heterocycles (Guillon et al., 2017). These studies contribute to the understanding of their mechanism of action at the molecular level.

Antibacterial Properties

In the realm of antibacterial agents, certain analogues of 7-Fluoro-1,6-naphthyridin-2(1H)-one have been found to exhibit potent in vitro antibacterial activity. These include 1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acids, which have shown efficacy in treating systemic infections with minimal toxicity (Matsumoto et al., 1984). The structure-activity relationships of these compounds have been explored to optimize their antibacterial properties.

Synthesis Techniques

Advancements in synthesis techniques have led to the development of novel methods for creating 7-Fluoro-1,6-naphthyridin-2(1H)-one derivatives. For example, regioselective cyclization techniques have been employed to create fluorine-containing pyridine derivatives, demonstrating the compound's versatility in synthetic chemistry (Suzuki et al., 2007).